Cas no 899971-53-0 (4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzamide)

• Product Name: 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzamide
• CAS No: 899971-53-0
• MF: C₁₆H₁₆N₆O₄
• MW: 356.336042404175
• CID: 5491782
• Update Time: 2025-07-10

4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]benzamide
• 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzamide

• Inchi： 1S/C16H16N6O4/c17-14(25)10-1-3-11(4-2-10)20-13(24)8-21-9-18-15-12(16(21)26)7-19-22(15)5-6-23/h1-4,7,9,23H,5-6,8H2,(H2,17,25)(H,20,24)
• InChI Key： HZPIIANNFSIJNF-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(CN2C=NC3N(CCO)N=CC=3C2=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzamide

Latest Research on 899971-53-0 and 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzamide in Chemical Biology and Medicine

The compound with CAS number 899971-53-0 and the specific product name 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzamide have recently gained attention in the field of chemical biology and medicinal research. These molecules are part of a broader class of pyrazolo[3,4-d]pyrimidine derivatives, which are known for their diverse pharmacological activities, including kinase inhibition and potential anticancer properties. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 899971-53-0 as a key intermediate in the synthesis of more complex bioactive molecules. Its structural features, including the pyrazolo[3,4-d]pyrimidine core, make it a versatile scaffold for drug discovery. Researchers have explored its utility in designing inhibitors targeting specific kinases involved in cancer progression. The compound's ability to modulate kinase activity has been demonstrated in vitro, showing promising results in inhibiting tumor cell proliferation.

The derivative 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzamide has been the subject of several recent investigations due to its enhanced solubility and bioavailability compared to its parent compound. Studies have shown that this derivative exhibits improved pharmacokinetic properties, making it a more viable candidate for further development. Its mechanism of action involves the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various cancers.

In a recent preclinical study, 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzamide demonstrated significant antitumor activity in xenograft models of breast and lung cancer. The compound was well-tolerated, with minimal adverse effects observed at therapeutic doses. These findings suggest its potential as a lead compound for further optimization and clinical evaluation. Additionally, its combination with existing chemotherapeutic agents has shown synergistic effects, enhancing overall efficacy while reducing toxicity.

Further research is needed to fully elucidate the molecular targets and pathways affected by these compounds. Current efforts are focused on structural optimization to improve potency and selectivity, as well as on understanding resistance mechanisms that may arise during treatment. The development of these molecules represents a promising avenue for the discovery of novel therapeutics in oncology and other disease areas.

In conclusion, the latest research on 899971-53-0 and its derivative 4-{2-1-(2-hydroxyethyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamido}benzamide underscores their potential as valuable tools in chemical biology and drug discovery. Their unique structural features and biological activities make them attractive candidates for further investigation, with the ultimate goal of translating these findings into clinically relevant therapies.